4,4'-Diaminooctafluorobiphenyl
Overview
Description
4,4'-Diaminooctafluorobiphenyl is a useful research compound. Its molecular formula is C12H4F8N2 and its molecular weight is 328.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 88339. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure and NMR Analysis : 4,4'-Diaminooctafluorobiphenyl (DAOFB) has been studied for its molecular structure and NMR properties. It was the subject of 1H, 19F MAS, 13C, and 15N CP/MAS NMR, and liquid phase NMR spectra analyses, with the findings indicating the suitability of density functional B3LYP method over the scaled HF approach for predicting NMR properties (Parlak, Alver, Bağlayan, & Şenyel, 2008).
Polymer Synthesis and Characterization : DAOFB has been used in the synthesis of rigid-rod polyamides and polyimides, characterized by properties such as inherent viscosity, FT-IR, UV−vis, 1H NMR, 13C NMR, X-ray, DSC, TMA, TGA, and moisture absorption (Spiliopoulos & Mikroyannidis, 1998).
Polyimide Synthesis and Properties : Research has been conducted on the synthesis and polymerization of various polyimides using DAOFB, focusing on their solubility, glass transition temperatures, and thermal properties (Harris, Lin, Li, & Cheng, 1996).
Liquid Crystal Display Applications : DAOFB-derived fluorinated copolyimides have been explored for their potential in advanced liquid-crystal display applications, demonstrating properties like great thermal stability, high mechanical properties, and suitable pretilt angles for nematic liquid crystals (Liu, Li, Wu, Zhou, Wang, & Yang, 2002).
Photoluminescence Studies : Studies on the fluorescence solvatochromic shifts of DAOFB have been conducted, providing insights into its behavior in different solvents and under various conditions (Rajendiran & Swaminathan, 1995).
Effects on Material Properties in Polyimide Films : Research on aromatic diamines including DAOFB has investigated their effects on the relaxation behaviors, thermal, and optical properties of polyimide films (Li, Fang, Ge, Honigfort, Chen, Harris, & Cheng, 1999).
Photoluminescence of Oligoazomethines : DAOFB has been used in the synthesis of photoluminescence oligoazomethines, displaying properties like high glass transition temperature and fluorescence in blue, blue-green, or green light (Sęk, Iwan, Jarząbek, Kaczmarczyk, Kasperczyk, Janeczek, & Mazurak, 2009).
Fuel Cell Applications : Novel sulfonated polyimides synthesized from DAOFB have been studied for their potential in fuel cell applications, focusing on their proton conductivity and water stability (Fang, Guo, Harada, Watari, Tanaka, Kita, & Okamoto, 2002).
Mechanism of Action
Mode of Action
It is known that the compound is soluble in organic solvents , which suggests it may interact with lipid-rich areas of cells, such as cell membranes or intracellular organelles.
Biochemical Pathways
The biochemical pathways affected by 4,4’-Diaminooctafluorobiphenyl are currently unknown
Pharmacokinetics
Its solubility in organic solvents suggests it may be well absorbed in the body, particularly through lipid-rich tissues . .
Result of Action
It is known that the compound has low toxicity and high thermal stability , suggesting it may have potential uses in various applications, including biomedical research and industrial processes .
Action Environment
The action, efficacy, and stability of 4,4’-Diaminooctafluorobiphenyl can be influenced by various environmental factors. For instance, its solubility in organic solvents suggests that its action may be influenced by the lipid content of the environment . Additionally, its high thermal stability indicates that it may retain its activity under a wide range of temperatures .
Safety and Hazards
4,4’-Diaminooctafluorobiphenyl may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/clothing/eye/face protection . In case of contact with skin or eyes, it is advised to rinse cautiously with water for several minutes .
Properties
IUPAC Name |
4-(4-amino-2,3,5,6-tetrafluorophenyl)-2,3,5,6-tetrafluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F8N2/c13-3-1(4(14)8(18)11(21)7(3)17)2-5(15)9(19)12(22)10(20)6(2)16/h21-22H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWOLORXQTIGHFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1F)F)N)F)F)C2=C(C(=C(C(=C2F)F)N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F8N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8061424 |
Source
|
| Record name | [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8061424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1038-66-0 |
Source
|
| Record name | 4,4′-Diaminooctafluorobiphenyl | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1038-66-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Octafluorobenzidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001038660 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octafluorobenzidine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88339 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8061424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Octafluoro-4,4'-biphenylenediamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.602 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular structure of 4,4'-Diaminooctafluorobiphenyl and how was it determined?
A1: this compound consists of a biphenyl ring system where all hydrogen atoms are replaced by fluorine, except for the 4 and 4' positions, which have amino (NH2) groups. [] The structure was determined using various techniques, including NMR spectroscopy and computational methods like Density Functional Theory (DFT) and Hartree Fock calculations. [] These methods provide insights into the molecule's geometry, bond lengths, and electron distribution. [] You can find more details about the structural features in this paper: []
Q2: Are there any computational models available for this compound?
A2: Yes, the study by Dąbrowska et al. employed both Density Functional Theory (DFT) and ab initio Hartree Fock calculations to investigate the molecular structure of this compound. [] These computational methods help predict the molecule's properties and behavior, offering valuable insights into its potential applications.
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